Cas no 476-67-5 (3,4,8,9,10-pentahydroxy-6-oxo-6H-benzo[c]chromene-1-carboxylic acid)

• Product Name: 3,4,8,9,10-pentahydroxy-6-oxo-6H-benzo[c]chromene-1-carboxylic acid
• CAS No: 476-67-5
• MF: C₁₄H₈O₉
• MW: 320.207924842834
• CID: 1518254
• PubChem ID: 5319108
• Update Time: 2025-04-21

3,4,8,9,10-pentahydroxy-6-oxo-6H-benzo[c]chromene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,4,8,9,10-pentahydroxy-6-oxo-6H-benzo[c]chromene-1-carboxylic acid
• 3,4,8,9,10-pentahydroxy-6-oxobenzo[c]chromene-1-carboxylic acid
• 476-67-5
• Luteic acid
• UNII-B54CJS6VNV
• SCHEMBL13637035
• 3,4,8,9,10-Pentahydroxy-6-oxo-6H-dibenzo[b,d]pyran-1-carboxylic acid
• 6H-Dibenzo(b,d)pyran-1-carboxylic acid, 3,4,8,9,10-pentahydroxy-6-oxo-
• B54CJS6VNV
• Luteolic acid
• 3,4,8,9,10-Pentahydroxy-6-oxo-6H-dibenzo(b,d)pyran-1-carboxylic acid
• Q15088017
• DTXSID90197216

• Inchi： 1S/C14H8O9/c15-5-2-4-7(11(19)9(5)17)8-3(13(20)21)1-6(16)10(18)12(8)23-14(4)22/h1-2,15-19H,(H,20,21)
• InChI Key： FLZGFQFYDGHWLR-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(C(=C(C=2C2C(C(=O)O)=CC(=C(C1=2)O)O)O)O)O)=O

Computed Properties

• Exact Mass: 320.01674
• Monoisotopic Mass: 320.01683183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 165Ų

Experimental Properties

• PSA: 164.75

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins